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Compound of Interest

Compound Name: Fenticlor

cat. No.: B1222476

Fenticlor: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties,
synthesis, and mechanism of action of Fenticlor. The information is intended for researchers,
scientists, and professionals involved in drug development and related fields.

Chemical and Physical Properties

Fenticlor, also known as bis(2-hydroxy-5-chlorophenyl) sulfide, is a chlorinated phenolic
compound with established antibacterial and antifungal properties.[1][2] It has been used
topically and in veterinary medicine.[1][2] The following tables summarize its key chemical
identifiers and physicochemical properties.

Chemical Identifiers
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Identifier Value
IUPAC Name 2,2'-Thiobis(4-chlorophenol)[3][4]
CAS Number 97-24-5[1][3][4]

Molecular Formula

C12HsCl2025[1][3][4]

Fentichlor, Bis(2-hydroxy-5-chlorophenyl)

Synonyms sulfide, 2,2'-Dihydroxy-5,5'-dichlorodiphenyl
sulfide[3][4]
InChl Key ANUSOIHIIPAHIV-UHFFFAOY SA-N[4][5]

Physicochemical Properties

Property Value
Molar Mass 287.16 g/mol [1]
White to cream-colored crystalline solid or pale
Appearance
yellow powder[5][6]
Melting Point 174-175.8 °C (345-348.4 °F)[1][3][5][€]
Boiling Point 416.7 £ 45.0 °C (Predicted)[7]
- Insoluble in water[5][6]. Soluble in aqueous
Solubility )
solutions of NaOH, alcohol, and hot benzene.[3]
pKa (acidic) 6.28
pKaz (acidic) 9.05
LogP 4.5
Density 1.58 g/cm3[6]

Experimental Protocols: Synthesis of Fenticlor

Two primary methods for the synthesis of Fenticlor have been documented:

Method 1: Aluminum Chloride-Catalyzed Reaction
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This method involves the reaction of 4-chlorophenol with sulfur dichloride (SCI2) in the
presence of aluminum chloride (AICI3) as a catalyst.

Experimental Workflow:

4-Chlorophenol ( Sulfur Dichloride (SCI2) j ( Aluminum Chloride (AICIs) Catalyst j
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Caption: Synthesis of Fenticlor via AICls-catalyzed reaction.

Method 2: Chlorination of Bis(2-hydroxyphenyl)sulfide

This alternative synthesis route involves the chlorination of bis(2-hydroxyphenyl)sulfide.

Experimental Workflow:
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Caption: Synthesis of Fenticlor via chlorination.

Mechanism of Action: Uncoupling of Oxidative
Phosphorylation

Fenticlor's antimicrobial activity is primarily attributed to its function as an uncoupler of
oxidative phosphorylation. It disrupts the proton motive force across the inner mitochondrial
membrane in eukaryotic pathogens or the cytoplasmic membrane in bacteria. This dissipation
of the proton gradient uncouples the electron transport chain from ATP synthesis, leading to a
depletion of cellular ATP and ultimately, cell death.

The proposed mechanism involves Fenticlor acting as a protonophore, shuttling protons
across the membrane.

Signaling Pathway:
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Caption: Fenticlor uncouples oxidative phosphorylation by dissipating the proton gradient.

Analytical Methods

The analysis of Fenticlor can be performed using various spectrometric techniques. Mass
spectrometry, particularly electron ionization (EI-MS), is a valuable tool for its identification and
structural elucidation. The NIST WebBook provides reference mass spectra for Fenticlor.[4][8]

[°]

Safety and Toxicity

Fenticlor may cause skin irritation and photosensitivity.[2][5] The oral LD50 in rats is reported
to be 3250 mg/kg.[2] Standard precautions for handling chemical compounds should be
observed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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